2-Cyano-3,5-difluoropyridine
Overview
Description
2-Cyano-3,5-difluoropyridine (DCFP) is a chemical compound belonging to the class of organic compounds known as pyridines. It is a colorless, water-soluble liquid with a faint odor and has a wide range of applications in the scientific research field. DCFP is used as a reagent in organic synthesis, as a building block in the synthesis of pharmaceuticals and agrochemicals, and as an intermediate in the synthesis of fluorinated compounds. It has also been used in the development of new catalysts and as a solvent for various reactions.
Scientific Research Applications
Organic Synthesis
“2-Cyano-3,5-difluoropyridine” is an organoheterocyclic compound that belongs to the class of pyridines . It is used in organic synthesis as a building block for creating more complex molecules .
Pharmaceutical Industry
This compound can be used in the synthesis of a variety of pharmaceutical products . For instance, it can be used in the manufacture of vitamins and sulfonamide drugs .
Pesticide Production
“2-Cyano-3,5-difluoropyridine” can also be used in the production of pesticides . Its unique chemical structure can contribute to the efficacy of these products .
Plastic Industry
In the plastic industry, this compound can be used in the production of certain types of plastics . Its chemical properties can enhance the characteristics of the final product .
Synthesis of Fluorinated Pyridines
“2-Cyano-3,5-difluoropyridine” can be used in the synthesis of fluorinated pyridines . Fluorinated pyridines have various applications in medicinal chemistry and agrochemicals .
Transformation into Amino or Amide Groups
In synthetic transformations, the cyano group in the structure can be easily converted into amino or amide groups . This makes “2-Cyano-3,5-difluoropyridine” a versatile compound in chemical synthesis .
Under alkaline conditions, an iodine unit can be introduced at the fourth position of the pyridine ring . This allows for further functionalization of the molecule .
Oxidation to Nitro Compounds
The nitrogen atom in the pyridine ring can be oxidized to form nitro compounds . These compounds have a wide range of applications in various industries .
Mechanism of Action
Target of Action
It is known that 2-cyano-3,5-difluoropyridine belongs to the class of pyridine derivatives . Pyridine derivatives are known to interact with a wide range of biological targets, including various enzymes and receptors, due to the presence of a nitrogen atom in the aromatic ring .
Mode of Action
The cyano group in the structure can easily be transformed into an amino or amide group . This transformation can lead to a variety of interactions with its targets, potentially altering their function .
Biochemical Pathways
Given the potential transformations of the cyano group, it is plausible that 2-cyano-3,5-difluoropyridine could influence a variety of biochemical pathways depending on the specific targets it interacts with .
Pharmacokinetics
The presence of fluorine atoms in the molecule could potentially enhance its metabolic stability and improve its bioavailability .
Result of Action
The potential transformations of the cyano group could lead to a variety of effects depending on the specific targets and pathways it interacts with .
Action Environment
Like other chemical compounds, factors such as temperature, ph, and the presence of other molecules could potentially influence its action .
properties
IUPAC Name |
3,5-difluoropyridine-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2F2N2/c7-4-1-5(8)6(2-9)10-3-4/h1,3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLBIFECTHKFYKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1F)C#N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2F2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80382538 |
Source
|
| Record name | 2-Cyano-3,5-difluoropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80382538 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyano-3,5-difluoropyridine | |
CAS RN |
298709-29-2 |
Source
|
| Record name | 2-Cyano-3,5-difluoropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80382538 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Cyano-3,5-difluoropyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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